3-[(2-Hydroxyethylamino)-methyl]-7-methoxy-1H-quinolin-2-one
Overview
Description
Scientific Research Applications
Synthesis and Characterization
- Quinoline derivatives have been synthesized and characterized using various spectroscopic techniques. For example, a study detailed the isolation of a specific quinoline derivative from the leaves of Melicope moluccana T.G. Hartley, elucidating its structure through UV, IR, HRESIMS, and NMR spectroscopy (Tanjung et al., 2017).
Chemical Reactions and Interactions
- Research on the reactivity of quinoline-2,4-diones with ethanolamine and isothiocyanic acid reveals the formation of various products, demonstrating the compound's versatility in chemical reactions (Klásek et al., 2020).
Biological Evaluation and Anticancer Activity
- A novel series of benzo[d]thiazolyl substituted-2-quinolone hybrids were synthesized, showing significant anticancer activity against MCF-7 and WRL68 cancer cells, alongside in vitro antibacterial activity, particularly against E. coli (Bolakatti et al., 2020).
Synthetic Methodologies
- Studies have also focused on the synthetic pathways to create quinoline derivatives, including methodologies for generating 8-methoxy-1-methyl-1H-benzo[de][1,6]naphthyridin-9-ol (Isoaaptamine) and its analogues, highlighting their potential as PKC inhibitors (Walz & Sundberg, 2000).
Alkaloid Isolation
- The isolation of novel alkaloids from plants, such as Toddalia aculeata, demonstrates the natural occurrence and potential pharmacological relevance of quinoline derivatives (Jain et al., 2006).
properties
IUPAC Name |
3-[(2-hydroxyethylamino)methyl]-7-methoxy-1H-quinolin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3/c1-18-11-3-2-9-6-10(8-14-4-5-16)13(17)15-12(9)7-11/h2-3,6-7,14,16H,4-5,8H2,1H3,(H,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIKLJDSNLVPHNT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(C(=O)N2)CNCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2-Hydroxyethylamino)-methyl]-7-methoxy-1H-quinolin-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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